Cas no 384831-60-1 (Methyl 1,6-dimethyl-2-oxo-1,2-dihydropyridine-3-carboxylate)
384831-60-1 structure
Product Name:Methyl 1,6-dimethyl-2-oxo-1,2-dihydropyridine-3-carboxylate
CAS No:384831-60-1
MF:C9H11NO3
MW:181.188542604446
CID:1005971
PubChem ID:21083279
Update Time:2025-04-20
Methyl 1,6-dimethyl-2-oxo-1,2-dihydropyridine-3-carboxylate Chemical and Physical Properties
Names and Identifiers
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- Methyl 1,6-dimethyl-2-oxo-1,2-dihydropyridine-3-carboxylate
- SCHEMBL5231392
- methyl 1,6-dimethyl-2-oxopyridine-3-carboxylate
- DTXSID501189363
- 384831-60-1
- Methyl 1,2-dihydro-1,6-dimethyl-2-oxo-3-pyridinecarboxylate
- Methyl 1,6-dimethyl-2-oxo-1,2-dihydropyridine-3-ca
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- Inchi: 1S/C9H11NO3/c1-6-4-5-7(9(12)13-3)8(11)10(6)2/h4-5H,1-3H3
- InChI Key: VZNOBKUONZMASH-UHFFFAOYSA-N
- SMILES: O=C1C(C(=O)OC)=CC=C(C)N1C
Computed Properties
- Exact Mass: 181.07389321g/mol
- Monoisotopic Mass: 181.07389321g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 315
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 46.6Ų
Methyl 1,6-dimethyl-2-oxo-1,2-dihydropyridine-3-carboxylate Related Literature
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
384831-60-1 (Methyl 1,6-dimethyl-2-oxo-1,2-dihydropyridine-3-carboxylate) Related Products
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